![molecular formula C6H9FO3 B069860 Methyl 2-fluoro-3-oxopentanoate CAS No. 180287-02-9](/img/structure/B69860.png)
Methyl 2-fluoro-3-oxopentanoate
Overview
Description
Methyl 2-fluoro-3-oxopentanoate is a chemical compound with the molecular formula C6H9FO3 . It has a molecular weight of 148.13 . It is a colorless to yellow liquid or semi-solid or solid or lump .
Synthesis Analysis
A process has been described wherein low temperature (-20 °C) selective fluorination of concentrated (80 wt.%) methyl 3-oxopentanoate in anhydrous HF with BDM provides methyl 2-fluoro-3-oxopentanoate with 100% conversion, 95% selectivity, and just 4% radical fluorination byproducts .Molecular Structure Analysis
The molecular structure of Methyl 2-fluoro-3-oxopentanoate is represented by the formula C6H9FO3 . It has an average mass of 148.132 Da and a monoisotopic mass of 148.053574 Da .Chemical Reactions Analysis
Methyl 2-fluoro-3-oxopentanoate is used in the preparation of Fluorophenol derivatives by cyclocondensation of α-Fluoro ketones with α-Fluoro-α,β-unsaturated Ketones .Physical And Chemical Properties Analysis
Methyl 2-fluoro-3-oxopentanoate has a density of 1.1±0.1 g/cm3, a boiling point of 170.1±20.0 °C at 760 mmHg, and a vapour pressure of 1.5±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 40.6±3.0 kJ/mol and a flash point of 55.6±16.7 °C . The index of refraction is 1.390 .Scientific Research Applications
Preparation of Fluorophenol Derivatives
Methyl 2-fluoro-3-oxopentanoate can be used in the preparation of Fluorophenol derivatives . This process involves the cyclocondensation of α-Fluoro ketones with α-Fluoro-α,β-unsaturated Ketones .
Fluorination of Methyl 3-Oxopentanoate (MOP)
Methyl 2-fluoro-3-oxopentanoate can be obtained from the fluorination of Methyl 3-Oxopentanoate (MOP) using Difluorobis(fluoroxy)methane, BDM . This process provides Methyl 2-fluoro-3-oxopentanoate with 100% conversion and 95% selectivity .
Electrophilic Fluorination
Methyl 2-fluoro-3-oxopentanoate can be used in electrophilic fluorination . This process involves the use of fluoroxy compounds for the fluorination of 1,3-dicarbonyl compounds .
Synthesis of Fluorinated Compounds
Methyl 2-fluoro-3-oxopentanoate can be used in the synthesis of various fluorinated compounds . These compounds have a wide range of applications in pharmaceuticals and agrochemicals due to the unique properties of fluorine .
Synthesis of Keto Esters
Methyl 2-fluoro-3-oxopentanoate can be used in the synthesis of keto esters . Keto esters are important intermediates in organic synthesis and can be used to prepare a variety of complex molecules .
Dicarbonyl Fluorination
Methyl 2-fluoro-3-oxopentanoate can be used in dicarbonyl fluorination . This process involves the fluorination of 1,3-dicarbonyl compounds to produce fluorinated products .
Safety and Hazards
Methyl 2-fluoro-3-oxopentanoate is a flammable liquid and vapor . It should be stored in a well-ventilated place and kept cool . It should be kept away from heat, sparks, open flames, and hot surfaces . The container should be kept tightly closed . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish .
Mechanism of Action
Mode of Action
Methyl 2-fluoro-3-oxopentanoate is produced through the fluorination of MOP . The fluorination process involves the use of difluorobis(fluoroxy)methane (BDM) as a fluorinating agent . This process results in the selective monofluorination of MOP, yielding Methyl 2-fluoro-3-oxopentanoate with high conversion and selectivity
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For Methyl 2-fluoro-3-oxopentanoate, it is known that the fluorination process is sensitive to the reaction environment . For instance, the fluorination of MOP with BDM provides Methyl 2-fluoro-3-oxopentanoate with 100% conversion and 95% selectivity in anhydrous HF . In mixtures of hf and methanol, fluorination conversions and selectivity are markedly lower .
properties
IUPAC Name |
methyl 2-fluoro-3-oxopentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9FO3/c1-3-4(8)5(7)6(9)10-2/h5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHQHSDROMAJDFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C(C(=O)OC)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80436843 | |
Record name | METHYL 2-FLUORO-3-OXOPENTANOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80436843 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
180287-02-9 | |
Record name | Pentanoic acid, 2-fluoro-3-oxo-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=180287-02-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | METHYL 2-FLUORO-3-OXOPENTANOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80436843 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-fluoro-3-oxopentanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.251.671 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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